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Compound of Interest

7-Ethoxy-4-hydroxy-6-
Compound Name:
nitroquinoline

Cat. No.: B13720093

Get Quote

Part 1: Executive Summary & Chemical Profile
Scope and Significance

7-Ethoxy-4-hydroxy-6-nitroquinoline is a critical heterocyclic intermediate, primarily utilized
in the synthesis of tyrosine kinase inhibitors (e.g., EGFR inhibitors) and antibacterial agents.[1]
Its structural core—a quinoline ring substituted with a nitro group and an ethoxy moiety—
imparts specific reactivity and biological activity profiles that require rigorous handling
protocols.

This guide moves beyond standard Safety Data Sheets (SDS) to provide a "Safety-by-Design”
workflow. It addresses the compound's dual nature: a valuable scaffold for drug discovery and
a hazardous material possessing potential mutagenic and irritant properties.

Chemical Identity & Properties[2][3]

e Chemical Name: 7-Ethoxy-4-hydroxy-6-nitroquinoline (often exists as the tautomer 7-
Ethoxy-6-nitroquinolin-4(1H)-one).[1]
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CAS Registry Number: 214476-08-1 (Analogous reference for 3-carbonitrile derivative;
specific CAS for the decarboxylated core may vary by vendor).[1][2]

Molecular Formula: C11H10N204

Appearance: Yellow to orange crystalline powder.

Solubility:
o High: DMSO, DMF, hot Acetic Acid.[1]
o Moderate: Dichloromethane (DCM), Ethyl Acetate.

o Low/Insoluble: Water, Diethyl Ether, Hexanes.[1]

Structural Tautomerism

Researchers must recognize that 4-hydroxyquinolines exist in a tautomeric equilibrium with 4-
quinolones.[1] In polar solvents (DMSO, MeOH), the quinolone (keto) form often predominates.
[1] This impacts NMR interpretation and solubility profiles.

Form Structure Description Dominant Environment
Enol (Hydroxy) -OH at position 4 Non-polar solvents, gas phase
=0 at position 4, -NH at Polar solvents (DMSO, Water),

Keto (Quinolone) - )
position 1 Solid state

Part 2: Hazard Identification & Risk Assessment[2]

[3]
Critical Hazards (GHS Classification)

Based on structural analogs (e.qg., 4-hydroxy-6-nitroquinoline-3-carbonitrile) and functional
group analysis:

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[2][3][4]
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o Skin/Eye Irritation: Category 2/2A (H315, H319) - Causes skin and serious eye irritation.[1][4]

» Genotoxicity Warning: Nitro-substituted aromatics (specifically nitroquinolines) have a
structural alert for genotoxicity. While the ethoxy group may modulate this, treat as a
potential mutagen until specific Ames test data confirms otherwise.

» Photoreactivity: Nitro groups on aromatic rings can undergo photochemical rearrangement or
degradation upon exposure to UV/visible light.

Engineering Controls

o Primary Containment: All weighing and open-vessel manipulations must be performed inside
a certified Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).

o Secondary Containment: Use spill trays for all liquid handling (stock solutions).

Protection Zone Recommended Equipment  Scientific Rationale

o Fine crystalline dust can be
) N95 (minimum) or P100 o ) )
Respiratory ) ) ] easily inhaled; nitro-aromatics
respirator if outside hood.[1] ] )
are systemic toxins.

Nitro compounds can
b | (Hands) Double Gloving: Nitrile (inner) permeate thin latex. Nitrile
ermal (Hands
+ Neoprene/Nitrile (outer). offers superior resistance to

organic solvents like DMSO.

Standard safety glasses are
Ocular Chemical Splash Goggles. insufficient for fine powders

that can drift around shields.

Prevents accumulation of dust
Lab coat (buttoned) + Tyvek ] ]
Body ] on street clothing, reducing
sleeves (optional). )
take-home exposure risk.[1]

Part 4: Operational Protocols
Protocol A: Safe Weighing & Stock Solution Preparation
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Objective: Solubilize the compound for biological assay or synthesis without generating dust or
degradation.[1]

Materials:

e 7-Ethoxy-4-hydroxy-6-nitroquinoline (Solid)[1][2]

e Solvent: Anhydrous DMSO (Dimethyl sulfoxide)[1]

» Vessel: Amber glass vial (to prevent photodegradation)
Step-by-Step Procedure:

e Preparation: Place the balance inside the fume hood or use a powder containment balance
enclosure. If weighing on an open bench is unavoidable, use a closed weighing vessel.

o Anti-Static Measures: Use an anti-static gun on the weighing boat. Nitroquinolines are often
dry, static-prone powders that "jump" during transfer.[1]

e Weighing: Transfer the required mass. Do not return excess material to the stock bottle to
prevent cross-contamination.

e Solubilization:

o Add DMSO to the vial before adding the solid if possible (to reduce dust), OR add solid
then gently stream DMSO down the side.

o Vortex: Vortex for 30 seconds. If dissolution is incomplete, sonicate at 40°C for 5 minutes.

o Note: The solution should turn a clear yellow/orange. Cloudiness indicates incomplete
solubilization (likely the quinolone tautomer aggregating).

o Storage: Flush the headspace with Nitrogen or Argon. Cap tightly. Store at -20°C.

Protocol B: Reaction Setup (Reduction of Nitro Group)

Context: Converting the nitro group to an amine is a common step in drug synthesis. This
reaction is exothermic.
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Critical Safety Note: The reduction of nitroquinolines (using Fe/NH4ClI, SnClz, or Hz/Pd)
releases heat.[1]

Solvent Choice: Ethanol/Water or Methanol/THF.

Addition: Add the reducing agent (e.g., Iron powder) in small portions to the stirred solution of
the nitroquinoline at room temperature.

Temperature Monitoring: Use an internal temperature probe. Do not allow the reaction to
exceed the solvent boiling point uncontrolled.

Ventilation: Hydrogenation reactions (H2/Pd) must be vented to prevent Hz accumulation.

Protocol C: Waste Disposal

e Solid Waste: Dispose of contaminated weighing boats and paper in "Hazardous Solid Waste
- Toxic."

e Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" organic waste streams
depending on the co-solvent.

e Quenching: If the material is in a reactive mixture (e.g., with reducing agents), ensure the
reaction is fully quenched (e.qg., filtered through Celite) before disposal.[1]

Part 5: Visualization & Logic Flows
Safe Handling Logic Flow

This diagram outlines the decision-making process for handling the solid compound vs. the
solution state.
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Start: Receive Compound

Inspect Seal & MSDS
(Check for breakage)

Intact

Storage:
4°C, Desiccated, Dark

Intended Use?

Analytical/Bioassay  [Chemical Modification = [Damaged/Spilled

Weighing Protocol:
Fume Hood + Anti-static
(Avoid Dust Generation)

y

Synthesis/Reaction:
Inert Atmosphere (N2/Ar)
Monitor Exotherms

Solubilization:
Dissolve in DMSO/DMF Post-Exp
(Amber Vial)

Waste Disposal:
Segregate Toxic/Organic

Click to download full resolution via product page

Caption: Workflow for the safe intake, storage, and experimental utilization of 7-Ethoxy-4-
hydroxy-6-nitroquinoline.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13720093/docs?utm_src=pdf-body-img#safe-handling-procedures-application-protocol-7-ethoxy-4-hydroxy-6-nitroquinoline
https://www.benchchem.com/product/b13720093/docs?utm_src=pdf-body#safe-handling-procedures-application-protocol-7-ethoxy-4-hydroxy-6-nitroquinoline
https://www.benchchem.com/product/b13720093/docs?utm_src=pdf-body#safe-handling-procedures-application-protocol-7-ethoxy-4-hydroxy-6-nitroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13720093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Emergency Response Decision Tree

Immediate actions to take in case of exposure or spill.

Wash with Soap/Water

Skin Contact ——# _ (@ it
in ontac Discard Contaminated Gloves

Eyewash Station
Eye Contact > (15 mins)

Keep Eyelids Open
. Report to EHS Officer
?
Incident Occurs Type of Exposure? File Incident Report

. Move to Fresh Air
Inhalation > Seek Medical Attention
(Support Breathing)

N

p Evacuate Area (if large)
Bench/Floor Spill |— >
P Wet Wipe (Avoid Dust)

Dispose as Haz Waste

Click to download full resolution via product page
Caption: Emergency response protocol for personal exposure or laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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